Cas no 1210631-31-4 (N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide
• CAS No: 1210631-31-4
• MF: C₁₅H₁₈FN₃O
• MW: 275.321326732636
• CID: 5451880
• PubChem ID: 45842165
• Update Time: 2025-06-12

N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS008033172
• 1210631-31-4
• N-(1-CYANO-1-CYCLOPROPYLETHYL)-2-[(4-FLUORO-2-METHYLPHENYL)AMINO]ACETAMIDE
• Z65089866
• EN300-26684158
• N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide

• Inchi： 1S/C15H18FN3O/c1-10-7-12(16)5-6-13(10)18-8-14(20)19-15(2,9-17)11-3-4-11/h5-7,11,18H,3-4,8H2,1-2H3,(H,19,20)
• InChI Key： YTNHKXZFBXQYEK-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C1CC1)C)(=O)CNC1=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 275.14339037g/mol
• Monoisotopic Mass: 275.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.9±50.0 °C(Predicted)
• pka: 12.33±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide

Comprehensive Overview of N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide (CAS No. 1210631-31-4)

N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide (CAS No. 1210631-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and fluoro-substituted phenyl moieties, is often explored for its bioactivity and role in drug discovery. Researchers and industry professionals frequently search for terms like "CAS 1210631-31-4 uses," "N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide synthesis," and "biological activity of fluorinated acetamides," reflecting the growing interest in this molecule.

The molecular structure of N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide combines a cyano group, a cyclopropyl ring, and a fluoro-methylphenyl unit, making it a versatile intermediate in medicinal chemistry. Its CAS No. 1210631-31-4 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Recent trends in drug development highlight the importance of fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability. This aligns with frequent search queries such as "fluoro compounds in drug design" and "impact of cyano groups on pharmacokinetics," underscoring the relevance of this compound in modern research.

In agrochemical applications, N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide has been studied for its potential as a precursor to novel pesticides or herbicides. The cyclopropyl and fluoro substituents are known to influence the compound's interaction with biological targets, a topic often explored in queries like "role of cyclopropyl in agrochemicals." Additionally, the compound's stability under various environmental conditions makes it a subject of interest for sustainable chemistry initiatives, addressing popular search terms such as "green synthesis of fluorinated acetamides."

From a synthetic chemistry perspective, the preparation of CAS No. 1210631-31-4 involves multi-step organic reactions, including amidation and cyanation processes. Researchers often seek information on "optimized synthesis routes for N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide" or "scaling up fluorinated acetamide production," reflecting the demand for efficient and scalable methodologies. The compound's purity and yield are critical parameters, as highlighted by industry-focused searches like "analytical methods for CAS 1210631-31-4."

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In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide (CAS No. 1210631-31-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique architecture and functional groups align with current research trends, as evidenced by frequent searches for "fluorinated acetamide derivatives" and "cyclopropyl-containing bioactive molecules." As scientific understanding evolves, this compound is poised to play a pivotal role in addressing challenges in drug discovery and sustainable agriculture.